Cas no 953421-72-2 (4-bromo-7-chloroIsoquinoline)

• Product Name: 4-bromo-7-chloroIsoquinoline
• CAS No: 953421-72-2
• MF: C₉H₅BrClN
• MW: 242.499700307846
• MDL: MFCD21604719
• CID: 2107017
• PubChem ID: 56973329
• Update Time: 2025-04-21

4-bromo-7-chloroIsoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-chloroIsoquinoline
• 4-Bromo-7-chloro-isoquinoline
• AKOS024157604
• MFCD21604719
• DTXSID00719903
• DA-00241
• 953421-72-2
• ZQABKYUYLHWNCU-UHFFFAOYSA-N
• K10019
• CS-0227230
• SB40213
• EN300-139943
• Z1416189864
• SY157431
• AS-49606
• SCHEMBL4064559
• DTXCID20670648
• DNB42172
• 867-003-4

• MDL： MFCD21604719
• Inchi： 1S/C9H5BrClN/c10-9-5-12-4-6-3-7(11)1-2-8(6)9/h1-5H
• InChI Key： ZQABKYUYLHWNCU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C=C(C=CC=21)Cl

Computed Properties

• Exact Mass: 240.92939g/mol
• Monoisotopic Mass: 240.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives